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Compound of Interest

Compound Name: Butylparaben-13C6

Cat. No.: B590557

Introduction

Butylparaben-13C6 is a stable isotope-labeled form of Butylparaben, an antimicrobial
preservative commonly used in cosmetics, pharmaceuticals, and food products. The
incorporation of six Carbon-13 atoms in the benzene ring makes it a valuable internal standard
for quantitative analysis in various research applications, particularly in pharmacokinetic and
metabolic studies. While the isotopic labeling does not significantly alter the chemical and
toxicological properties from its unlabeled counterpart, a thorough understanding of its safety
profile is paramount for researchers, scientists, and drug development professionals. This
technical guide provides an in-depth overview of the safety data for Butylparaben-13C6,
compiled from available safety data sheets (SDS) and toxicological reviews of Butylparaben.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Butylparaben-13C6 is presented
below. These properties are essential for safe handling, storage, and use in experimental

settings.
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Property

Value

Chemical Name

Butyl 4-hydroxybenzoate-(ring-13C6)

CAS Number 1416711-53-9

Molecular Formula Cs13CsH140s3

Molecular Weight 200.18 g/mol

Appearance White crystalline powder

Melting Point 68-70 °C

Boiling Point 156-157 °C at 4.7 hPa

Solubility Slightly soluble in water; soluble in alcohol,
ether, and chloroform

Flash Point 181 °C

Hazard Identification and Classification

Butylparaben is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin and
eye irritation.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye )
o Category 1 Causes serious eye damage
Irritation

GHS Pictograms:

l=.Corrosion#-Exclamation Mark

Signal Word: Danger

Precautionary Statements:
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e Prevention: Wash hands and any exposed skin thoroughly after handling. Wear protective

gloves, protective clothing, eye protection, and face protection.[1]

« Response:

o If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.[1]

Toxicological Information

The toxicological data for Butylparaben provides insights into its potential health effects. While

it has low acute toxicity, chronic exposure and its potential as an endocrine disruptor are areas

of ongoing research.

Toxicological Endpoint

Result

Acute Oral Toxicity (LD50)

Not available for Butylparaben-13C6. For
Butylparaben, it is considered to have low acute

toxicity.

Skin Irritation

Causes skin irritation.[1]

Eye Irritation

Causes serious eye damage.[1]

Sensitization

Not expected to be a skin sensitizer.

Carcinogenicity

Not classified as a carcinogen.

Mutagenicity

Not classified as a mutagen.

Reproductive Toxicity

Some studies suggest potential reproductive
effects at high doses, but the relevance to

human exposure is debated.[2]

Endocrine Disruption

Suspected endocrine disruptor.[1]
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Experimental Protocols

Detailed experimental protocols for assessing the safety of parabens are extensive. Below is a
generalized workflow for an in vitro cytotoxicity assay, a common method to evaluate the toxic

potential of a compound on cultured cells.

Cytotoxicity Assay

Cell Culture Preparation Compound Treatment Data Analysis
ed celsin Incubate for 24h epare seral ditons Treat cll with " Calciate percent T —
i W g =N D (o= (=) (e :

Click to download full resolution via product page

Caption: A generalized workflow for an in vitro cytotoxicity assay.

Signaling Pathways and Logical Relationships

The following diagram illustrates a logical workflow for handling an accidental exposure to
Butylparaben-13C6 in a laboratory setting, based on standard first-aid procedures.
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Accidental Exposure
to Butylparaben-13C6

Routes of Exposure

Eye Contact [ Inhalation ] [ Ingestion ] [ Skin Contact ]

First-Aid Measures

Rinse cautiously with water . . . Wash with soap and water
. Move to fresh air Rinse mouth with water .
for several minutes for at least 15 minutes

Medical Attenti

Seek immediate medical Seek medical advice if
attention irritation persists

Click to download full resolution via product page

Caption: Hazard response workflow for accidental exposure.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid
dust formation. Wear appropriate personal protective equipment (PPE), including safety
glasses with side-shields, gloves, and a lab coat.[1][3]

+ Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended

storage temperature is 2-8°C.[4]

Accidental Release Measures

In the event of a spill, follow these procedures:
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.

Disposal Considerations

Dispose of waste material in accordance with local, regional, and national regulations. Do not
dispose of with household waste.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Researchers should always consult the specific SDS provided by the
manufacturer before handling Butylparaben-13C6. The information provided is based on the
safety data of unlabeled Butylparaben and is believed to be accurate at the time of publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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